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For Researchers, Scientists, and Drug Development Professionals

Introduction
Bismuth nitrate pentahydrate, Bi(NO₃)₃·5H₂O, is an inorganic salt of significant interest in

various scientific and industrial fields, particularly in pharmaceutical development.[1] Its utility

as a precursor for other bismuth compounds, its catalytic activity in organic synthesis, and its

therapeutic applications in gastroenterology underscore the importance of a thorough

understanding of its chemical properties. This technical guide provides a comprehensive

overview of the core chemical characteristics of bismuth nitrate pentahydrate, including its

physical and chemical properties, solubility, reactivity, and thermal decomposition, supported by

experimental protocols and visual representations of its mechanisms of action.

Core Chemical and Physical Properties
Bismuth nitrate pentahydrate is a colorless, crystalline solid that is highly hygroscopic.[2] It

possesses a slight nitric acid odor and is known to be deliquescent, readily absorbing moisture

from the air.[1][3]

Table 1: Physical and Chemical Properties of Bismuth Nitrate Pentahydrate
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Property Value References

Chemical Formula Bi(NO₃)₃·5H₂O [2]

Molecular Weight 485.07 g/mol [2]

Appearance Colorless, triclinic crystals [2][3]

Odor Slight nitric acid odor [1][3]

Density 2.83 g/cm³ [2]

Melting Point 30 °C (decomposes) [2]

Boiling Point 75-80 °C (decomposes) [3]

Crystal Structure Triclinic [2]

Solubility Profile
Bismuth nitrate pentahydrate exhibits complex solubility behavior. It is readily soluble in dilute

acids, such as nitric acid and acetic acid, as well as in glycerol and acetone.[2][4] However, it is

practically insoluble in ethanol and ethyl acetate.[2] In water, bismuth nitrate pentahydrate

undergoes rapid hydrolysis to form insoluble bismuth oxynitrates, also known as bismuth

subnitrate.[2][5] To prevent hydrolysis and achieve dissolution in aqueous media, the presence

of an acid, typically nitric acid, is necessary to maintain a low pH.[5]

Table 2: Solubility of Bismuth Nitrate Pentahydrate in Acidified Water

Solvent System
Concentration of
Bi(NO₃)₃

Temperature Reference

0.922 N Nitric Acid 86.86 g / 100 cm³
"Ordinary

Temperature"
[6]

2.3 N Nitric Acid 80.37 g / 100 cm³
"Ordinary

Temperature"
[6]

Reactivity and Thermal Decomposition
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Bismuth nitrate pentahydrate is a strong oxidizing agent and is incompatible with combustible

materials, reducing agents, and finely powdered metals.[3] Its primary reactivity in aqueous

solutions is hydrolysis, which is highly dependent on the pH of the medium.

Hydrolysis
In neutral or near-neutral aqueous solutions, bismuth nitrate pentahydrate hydrolyzes to form

various basic bismuth nitrates. The exact composition of the product depends on the specific

reaction conditions. A common product of this hydrolysis is bismuth subnitrate.[7]

Thermal Decomposition
Upon heating, bismuth nitrate pentahydrate decomposes. The decomposition process

involves the loss of water of hydration followed by the decomposition of the nitrate salt to form

bismuth(III) oxide (Bi₂O₃) and nitrogen oxides.

Table 3: Thermal Decomposition Data

Temperature Range (°C) Event Products

30 - 80
Melting and loss of water of

hydration
Anhydrous Bismuth Nitrate

> 80 Decomposition
Bismuth(III) Oxide (Bi₂O₃),

Nitrogen Oxides (NOx)

Note: The exact temperatures and intermediate products can vary depending on the heating

rate and atmospheric conditions.

Applications in Drug Development
Bismuth compounds, including derivatives of bismuth nitrate, have long been used in

medicine for their therapeutic properties, particularly in the treatment of gastrointestinal

disorders.[1] Bismuth subnitrate, formed from the hydrolysis of bismuth nitrate pentahydrate,

is a key component in some over-the-counter stomach relief products.

Mechanism of Action against Helicobacter pylori
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Bismuth compounds are effective in the eradication of Helicobacter pylori, a bacterium strongly

associated with peptic ulcers and gastritis. The antimicrobial action of bismuth is multifaceted

and involves several mechanisms:

Enzyme Inhibition: Bismuth ions inhibit the activity of crucial bacterial enzymes.[8][9]

Disruption of Cell Wall Synthesis: Bismuth interferes with the synthesis of the bacterial cell

wall.[8]

Inhibition of Protein Synthesis: Protein synthesis within the bacterium is also inhibited.[8]

ATP Synthesis Inhibition: Bismuth disrupts the production of ATP, the cell's primary energy

currency.[10]

Prevention of Adhesion: It prevents the adhesion of H. pylori to the gastric mucosa.[10]

These multiple points of attack are believed to contribute to the low incidence of bacterial

resistance to bismuth-based therapies.[8]
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Caption: Antimicrobial mechanisms of bismuth against H. pylori.

Mucosal Protection
In the acidic environment of the stomach, bismuth subnitrate forms a protective layer over the

gastric mucosa.[11][12] This barrier shields ulcer craters and inflamed tissues from gastric acid

and pepsin, thereby promoting healing.[11]
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Caption: Mechanism of mucosal protection by bismuth subnitrate.

Experimental Protocols
Synthesis of Bismuth Nitrate Pentahydrate
This protocol describes the synthesis of bismuth nitrate pentahydrate from metallic bismuth.

Materials:

Bismuth metal (granules or powder)

Concentrated nitric acid (68-70%)

Distilled water

Beaker

Glass stirring rod

Heating plate

Filtration apparatus (e.g., Buchner funnel and flask)
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Procedure:

In a well-ventilated fume hood, carefully add a stoichiometric amount of bismuth metal to a

beaker containing concentrated nitric acid. The reaction is exothermic and will produce

nitrogen oxide gases, which are toxic.

Gently heat the mixture while stirring to ensure the complete dissolution of the bismuth

metal.[13]

Once the bismuth has completely dissolved, allow the solution to cool slowly to room

temperature.

Crystals of bismuth nitrate pentahydrate will precipitate out of the solution.

Collect the crystals by vacuum filtration and wash them with a small amount of ice-cold

distilled water.

Dry the crystals in a desiccator over a suitable drying agent.

Start React Bismuth Metal
with Concentrated Nitric Acid

Cool Solution
to Crystallize

Filter and Wash
Crystals Dry Crystals End Product:

Bi(NO₃)₃·5H₂O

Click to download full resolution via product page

Caption: Workflow for the synthesis of bismuth nitrate pentahydrate.

Quantitative Analysis by Complexometric Titration
This protocol outlines the determination of bismuth content in a sample of bismuth nitrate
pentahydrate using EDTA titration.[14][15][16]

Materials:

Bismuth nitrate pentahydrate sample

Standardized 0.01 M EDTA solution
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Nitric acid (concentrated)

Distilled water

Xylenol orange indicator

Buffer solution (pH ~1.5-1.6)

Burette, beaker, and other standard laboratory glassware

Procedure:

Accurately weigh a sample of bismuth nitrate pentahydrate and dissolve it in a small

amount of concentrated nitric acid.

Dilute the solution with distilled water to a suitable volume in a volumetric flask.

Pipette an aliquot of the sample solution into a beaker and adjust the pH to approximately

1.5-1.6 using a suitable buffer.

Add a few drops of xylenol orange indicator. The solution should turn a reddish-purple color.

Titrate the solution with the standardized 0.01 M EDTA solution until the color changes to a

clear yellow, which indicates the endpoint.[14]

Record the volume of EDTA used and calculate the concentration of bismuth in the original

sample.

Thermal Analysis by TGA/DSC
This protocol provides a general procedure for the thermal analysis of bismuth nitrate
pentahydrate using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry

(DSC).[17]

Materials:

Bismuth nitrate pentahydrate sample

TGA/DSC instrument
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Sample pans (e.g., alumina or platinum)

Inert gas supply (e.g., nitrogen)

Procedure:

Calibrate the TGA/DSC instrument according to the manufacturer's instructions.

Accurately weigh a small amount of the bismuth nitrate pentahydrate sample (typically 5-10

mg) into a sample pan.

Place the sample pan in the instrument's furnace.

Set the experimental parameters, including the temperature range (e.g., room temperature to

600 °C), heating rate (e.g., 10 °C/min), and atmosphere (e.g., nitrogen flow).

Run the analysis and record the TGA (mass change) and DSC (heat flow) data as a function

of temperature.

Analyze the resulting curves to identify thermal events such as melting, dehydration, and

decomposition.

Conclusion
Bismuth nitrate pentahydrate is a compound with a rich and complex chemistry that underpins

its diverse applications. For researchers, scientists, and drug development professionals, a

detailed understanding of its properties, from its fundamental physical characteristics to its

intricate mechanisms of action in biological systems, is paramount. The data and protocols

presented in this guide offer a solid foundation for further research and development involving

this versatile bismuth salt.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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